Cas no 1223573-30-5 (Ethyl 2-(thietan-3-ylidene)acetate)

• Product Name: Ethyl 2-(thietan-3-ylidene)acetate
• CAS No: 1223573-30-5
• MF: C₇H₁₀O₂S
• MW: 158.218101024628
• CID: 2189088
• PubChem ID: 57360895
• Update Time: 2025-05-19

Ethyl 2-(thietan-3-ylidene)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(thietan-3-ylidene)acetate
• thietan-3-ylidene-acetic acid ethyl ester
• DB-124747
• ETHYL2-(THIETAN-3-YLIDENE)ACETATE
• ethyl thietan-3-ylideneacetate
• Thietan-3-ylidene-acetic acid ethylester
• CS-0056274
• E84320
• AKOS016015796
• BS-45641
• SCHEMBL15774930
• YCIMIBQKAIDZFE-UHFFFAOYSA-N
• 1223573-30-5
• EN300-111466
• MFCD12755198
• 869-843-7
• YYB57330

• Inchi： 1S/C7H10O2S/c1-2-9-7(8)3-6-4-10-5-6/h3H,2,4-5H2,1H3
• InChI Key： YCIMIBQKAIDZFE-UHFFFAOYSA-N
• SMILES： S1C/C(=C/C(=O)OCC)/C1

Computed Properties

• Exact Mass: 158.04015073g/mol
• Monoisotopic Mass: 158.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.6Ų

Additional information on Ethyl 2-(thietan-3-ylidene)acetate

Ethyl 2-(thietan-3-ylidene)acetate (CAS No: 1223573-30-5) - A Comprehensive Overview

Ethyl 2-(thietan-3-ylidene)acetate, identified by its CAS number 1223573-30-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This ester derivative has garnered attention due to its unique structural properties and potential applications in various chemical syntheses. The compound's molecular framework, featuring a thietan-3-ylidene moiety, contributes to its distinctive reactivity and makes it a valuable intermediate in the development of more complex molecules.

The Ethyl 2-(thietan-3-ylidene)acetate molecule consists of an ethyl group attached to an acetate moiety, which is further linked to a thietan-3-ylidene functional group. This structural arrangement imparts specific chemical characteristics that are of great interest to researchers. The thietan ring, a five-membered heterocyclic structure containing sulfur, plays a crucial role in determining the compound's behavior in chemical reactions. Its presence not only influences the compound's electronic properties but also opens up possibilities for diverse interactions with other molecular entities.

In recent years, there has been a growing interest in the applications of Ethyl 2-(thietan-3-ylidene)acetate in pharmaceutical research. The compound's ability to act as a versatile building block has made it a candidate for synthesizing more complex drug molecules. Researchers have been exploring its potential in developing novel therapeutic agents, particularly those targeting neurological and inflammatory disorders. The thietan ring's unique electronic properties are believed to contribute to the compound's bioactivity, making it an attractive candidate for further investigation.

One of the most compelling aspects of Ethyl 2-(thietan-3-ylidene)acetate is its role in catalytic processes. The compound has been studied for its ability to facilitate various organic transformations, including condensation reactions and cyclization processes. These reactions are essential in the synthesis of complex organic molecules, and Ethyl 2-(thietan-3-ylidene)acetate has shown promise as an effective catalyst or co-catalyst in such processes. Its efficiency and selectivity make it a valuable tool for chemists working on the development of new synthetic methodologies.

The pharmaceutical industry has also been keen on exploring the potential of Ethyl 2-(thietan-3-ylidene)acetate as a precursor for drug development. The compound's structural features suggest that it could be used to create novel analogs with enhanced pharmacological properties. For instance, researchers have hypothesized that derivatives of this compound could exhibit anti-inflammatory or analgesic effects due to their ability to modulate certain biological pathways. While further studies are needed to validate these hypotheses, the preliminary findings are encouraging and warrant further exploration.

In addition to its pharmaceutical applications, Ethyl 2-(thietan-3-ylidene)acetate has found utility in other areas of chemical research. Its unique reactivity has made it a useful intermediate in the synthesis of polymers and advanced materials. The thietan ring's ability to participate in various chemical reactions allows for the creation of polymers with tailored properties, which could be beneficial in applications ranging from coatings to electronic materials.

The synthesis of Ethyl 2-(thietan-3-ylidene)acetate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Researchers have developed several synthetic routes, each with its own advantages and challenges. The choice of starting materials and reaction conditions can significantly impact the final product's quality and applicability. As such, ongoing research efforts are focused on refining these synthetic methodologies to improve efficiency and scalability.

The safety and handling of Ethyl 2-(thietan-3-ylidene)acetate are important considerations for researchers working with this compound. While it is not classified as a hazardous material under standard regulatory guidelines, proper precautions should still be taken when handling it in laboratory settings. Standard laboratory practices, such as wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas, are essential to ensure safe handling.

The environmental impact of Ethyl 2-(thietan-3-ylidene)acetate is another area of concern that requires careful evaluation. As with many chemical compounds, improper disposal can lead to environmental contamination. Therefore, researchers must adhere to proper waste management protocols to minimize any potential environmental harm associated with this compound.

In conclusion, Ethyl 2-(thietan-3-ylidene)acetate (CAS No: 1223573-30-5) is a multifaceted compound with significant potential in pharmaceutical research, catalysis, and material science. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, while its reactivity offers opportunities for developing novel synthetic methodologies. As research continues to uncover new applications for this compound, its importance in various scientific fields is likely to grow even further.